1,2-Benzenedicarboxylic acid, mono(3,5,5-trimethylhexyl) ester
1,2-Benzenedicarboxylic acid, mono(3,5,5-trimethylhexyl) ester
Brand Name:
Vulcanchem
CAS No.:
297182-83-3
VCID:
VC0134479
InChI:
InChI=1S/C17H24O4/c1-12(11-17(2,3)4)9-10-21-16(20)14-8-6-5-7-13(14)15(18)19/h5-8,12H,9-11H2,1-4H3,(H,18,19)
SMILES:
CC(CCOC(=O)C1=CC=CC=C1C(=O)[O-])CC(C)(C)C
Molecular Formula:
C17H24O4
Molecular Weight:
292.4 g/mol
1,2-Benzenedicarboxylic acid, mono(3,5,5-trimethylhexyl) ester
CAS No.: 297182-83-3
Cat. No.: VC0134479
Molecular Formula: C17H24O4
Molecular Weight: 292.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 297182-83-3 |
|---|---|
| Molecular Formula | C17H24O4 |
| Molecular Weight | 292.4 g/mol |
| IUPAC Name | 2-(3,5,5-trimethylhexoxycarbonyl)benzoic acid |
| Standard InChI | InChI=1S/C17H24O4/c1-12(11-17(2,3)4)9-10-21-16(20)14-8-6-5-7-13(14)15(18)19/h5-8,12H,9-11H2,1-4H3,(H,18,19) |
| Standard InChI Key | RJFYLVAMNLWRKY-UHFFFAOYSA-N |
| SMILES | CC(CCOC(=O)C1=CC=CC=C1C(=O)[O-])CC(C)(C)C |
| Canonical SMILES | CC(CCOC(=O)C1=CC=CC=C1C(=O)O)CC(C)(C)C |
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